5-(Aminomethyl)-N,N-dimethylpyrimidin-2-amine
Overview
Description
5-(Aminomethyl)-N,N-dimethylpyrimidin-2-amine, also known as 5-AMDM, is an organometallic compound composed of carbon, nitrogen, and hydrogen atoms. It is a derivative of pyrimidine, a heterocyclic organic compound, and is commonly used as an intermediate in the synthesis of various pharmaceuticals. It is also used in the development of new materials and in the manufacture of catalysts. 5-AMDM is a versatile compound with a wide range of applications in the scientific research field.
Scientific Research Applications
Medicinal Chemistry
5-(Aminomethyl)-N,N-dimethylpyrimidin-2-amine: is a compound that can be utilized in medicinal chemistry for the synthesis of various pharmaceutical agents. Its structure allows for the creation of derivatives that may interact with biological targets, potentially leading to the development of new medications. For instance, compounds with similar structures have been used to create benzoxaboroles, which are applied as antifungal, antibacterial, antiviral, anti-parasite, and anti-inflammatory agents .
Material Science
In material science, this compound’s derivatives could be explored for their potential as monomers in polymer synthesis. The presence of functional groups like amines makes them suitable candidates for creating novel materials with specific properties, such as enhanced durability or biodegradability .
Biochemistry
The compound’s derivatives might serve as intermediates in biochemical pathways or as inhibitors for certain enzymes. For example, similar molecules have been used in the biosynthesis of furfurylamines, which are valuable in the production of biofuels and chemicals from biomass-derived furfural .
Environmental Science
In environmental science, derivatives of 5-(Aminomethyl)-N,N-dimethylpyrimidin-2-amine could be investigated for their role in green chemistry applications. They might be used in the synthesis of biopolymers or as environmentally benign components in various chemical processes .
Analytical Chemistry
This compound could be used in the development of analytical methods for detecting and quantifying biological signaling molecules. Its derivatives might serve as small-molecule fluorescent probes due to their selectivity and sensitivity, which are essential for non-invasive, real-time analysis of living systems .
Pharmacology
In pharmacology, the compound’s derivatives could be explored for their therapeutic potential. Given the structural similarity to other biologically active molecules, they might be investigated for a range of pharmacological activities, including antimicrobial, anticancer, or anti-inflammatory effects .
Toxicology
The compound could also be relevant in toxicology studies. Derivatives might be assessed for their safety profile, toxicity levels, and potential as antidotes or protective agents against various toxins .
Chemical Engineering
Lastly, in chemical engineering, this compound could be used in the optimization of chemical processes, such as catalysis. Its derivatives might improve the efficiency of reactions, leading to more sustainable and cost-effective industrial processes .
properties
IUPAC Name |
5-(aminomethyl)-N,N-dimethylpyrimidin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4/c1-11(2)7-9-4-6(3-8)5-10-7/h4-5H,3,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNESATFQYMYWAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C(C=N1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Aminomethyl)-N,N-dimethylpyrimidin-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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